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Compound of Interest

Compound Name: 2-(M-tolyl)isonicotinic acid

Cat. No. B187396

An In-depth Technical Guide to the Chemical Properties of 2-(m-tolyl)isonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(m-tolyl)isonicotinic acid is a derivative of isonicotinic acid, a molecule of significant
interest in medicinal chemistry. Isonicotinic acid and its derivatives have a well-documented
history of diverse biological activities, including antimicrobial and anti-inflammatory properties.
[1] This technical guide provides a comprehensive overview of the known chemical properties
of 2-(m-tolyl)isonicotinic acid, alongside comparative data from related compounds to offer a
broader context for researchers. Due to the limited availability of specific experimental data for
this particular derivative, this guide also includes general experimental protocols and discusses
potential biological activities based on the broader class of isonicotinic acid derivatives.

Chemical Properties

A summary of the key chemical identifiers for 2-(m-tolyl)isonicotinic acid is provided below.
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Property Value Source

2-(3-methylphenyl)pyridine-4-
IUPAC Name ( ] yp. yhpy N/A
carboxylic acid

CAS Number 100004-94-2 [2]
Molecular Formula C13H11NO2 [3]
Molecular Weight 213.23 g/mol [3]
SMILES Cclcccc(cl)c2cen(C=0)cc2 N/A

Quantitative Data

Specific experimental data for the melting point, boiling point, solubility, and pKa of 2-(m-
tolyl)isonicotinic acid are not readily available in the surveyed literature. However, data for
the parent compound, isonicotinic acid, and its isomers can provide useful estimates and
comparisons.
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Melting Point Boiling Point

Compound Solubility pKa
(°C) (°C)
2-(m-
o Data not Data not Data not Data not
tolyl)isonicotinic ) ) ] )
_ available available available available
acid
Sparingly soluble
in cold water,
more soluble in
hot water;
Isonicotinic Acid =300 (lit.) 260 @ 15 mmHg  practically 4.96 @ 25°C[4]
insoluble in
benzene, ether,
and boiling
alcohol.[4]
2-(o-
o Data not Data not Data not Data not
tolyl)isonicotinic ] ) ] ]
i available available available available
acid
2-(p-
o Data not Data not Data not Data not
tolyl)isonicotinic ) ) ) )
_ available available available available
acid
2-Methylpyridine-  295-299 Data not Data not Data not
4-carboxylic acid  (decomposes) available available available

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(m-tolyl)isonicotinic
acid is not available in the reviewed literature, a general method can be adapted from the
synthesis of similar 2-aryl-isonicotinic acid derivatives. A plausible synthetic route is the Suzuki
coupling reaction.

General Synthesis Protocol via Suzuki Coupling

This protocol describes a general method for the synthesis of 2-aryl-nicotinic acids, which can
be adapted for 2-(m-tolyl)isonicotinic acid.
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Materials:

2-chloronicotinic acid

e m-tolylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)

e Triphenylphosphine (PPhs)

e Sodium carbonate (Na2CO3)

e Toluene

e Ethanol

o Water

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

 Silica gel for column chromatography

Procedure:

 In a round-bottom flask, combine 2-chloronicotinic acid (1 equivalent), m-tolylboronic acid
(1.2 equivalents), palladium(ll) acetate (0.05 equivalents), triphenylphosphine (0.1
equivalents), and sodium carbonate (2 equivalents).

» Add a solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).

» Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) for 12-
16 hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
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» After completion, cool the reaction mixture to room temperature.

» Filter the mixture and concentrate the filtrate under reduced pressure.

» Partition the residue between ethyl acetate and water.

o Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

o Concentrate the organic layer and purify the crude product by column chromatography on
silica gel to obtain 2-(m-tolyl)isonicotinic acid.

Characterization

The synthesized compound should be characterized using standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra should be
acquired to confirm the structure.

« Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the carboxylic
acid O-H and C=0 stretches.

e Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula.

Biological Activity and Signaling Pathways

Direct experimental data on the biological activity and affected signaling pathways of 2-(m-
tolyl)isonicotinic acid is limited. However, the isonicotinic acid scaffold is present in numerous
compounds with significant biological activities.

Derivatives of isonicotinic acid have been extensively studied for their anti-inflammatory and
antimicrobial properties.[1] For instance, isoniazid is a cornerstone drug for the treatment of
tuberculosis.[1] Other derivatives have shown potent inhibition of inflammatory mediators.[5]

A common mechanism for the anti-inflammatory activity of many compounds is the inhibition of
cyclooxygenase (COX) enzymes, which are key in the inflammatory pathway.

Hypothetical Sighaling Pathway: COX-2 Inhibition
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The following diagram illustrates a simplified, hypothetical signaling pathway that could be
targeted by an anti-inflammatory isonicotinic acid derivative. It is important to note that this is a
representative pathway and has not been experimentally validated for 2-(m-tolyl)isonicotinic
acid.

Click to download full resolution via product page
Caption: Hypothetical inhibition of the COX-2 pathway by 2-(m-tolyl)isonicotinic acid.

Experimental Workflow for Anti-Inflammatory Screening

The following diagram outlines a typical workflow for screening compounds for anti-
inflammatory activity.
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Caption: A typical experimental workflow for screening anti-inflammatory compounds.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b187396?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

2-(m-tolyl)isonicotinic acid represents an interesting, yet under-characterized, molecule
within the broader family of isonicotinic acid derivatives. While specific experimental data on its
physicochemical properties and biological activities are currently lacking in the public domain,
its structural similarity to other biologically active isonicotinic acids suggests potential for further
investigation, particularly in the areas of anti-inflammatory and antimicrobial research. The
general protocols and comparative data provided in this guide are intended to serve as a
valuable resource for researchers initiating studies on this and related compounds. Further
experimental work is necessary to fully elucidate the chemical and biological profile of 2-(m-
tolyl)isonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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